Cas no 2228129-28-8 (2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 2228129-28-8
• MF: C₁₇H₂₆N₂O₅
• MW: 338.398745059967
• CID: 6244667
• PubChem ID: 165862139
• Update Time: 2025-09-26

2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid
• EN300-1892479
• 2228129-28-8
• 2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}-5-methoxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C17H26N2O5/c1-16(2,3)24-15(22)19-12-8-7-10(23-6)9-11(12)17(4,5)13(18)14(20)21/h7-9,13H,18H2,1-6H3,(H,19,22)(H,20,21)
• InChI Key： JNLGTTYAOOUONR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1C(C)(C)C(C(=O)O)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 338.18417193g/mol
• Monoisotopic Mass: 338.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 111Ų

Additional information on 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid

Comprehensive Overview of 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid (CAS No. 2228129-28-8)

2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid, with the CAS number 2228129-28-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an amino acid backbone with a tert-butoxycarbonyl (Boc) protected amine and a methoxy-substituted phenyl ring. Its structural complexity makes it a valuable intermediate in the synthesis of peptides and other bioactive molecules, particularly in drug discovery and development.

The growing interest in Boc-protected amino acids like this compound stems from their critical role in peptide synthesis. Researchers and pharmaceutical companies are increasingly exploring such derivatives to enhance the stability and bioavailability of therapeutic peptides. The methoxy group in the phenyl ring further contributes to its utility, as it can influence the compound's electronic properties and binding affinity in target interactions. This aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where subtle modifications can lead to significant improvements in drug efficacy.

In the context of green chemistry and sustainable synthesis, 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid is also being studied for its potential in environmentally friendly production methods. With the rise of AI-driven drug discovery, computational tools are being employed to predict the optimal synthetic routes for such compounds, reducing waste and improving yields. This resonates with the increasing demand for cost-effective and scalable chemical processes in the industry.

Another area of interest is the compound's potential application in neurodegenerative disease research. The presence of both amino acid and aromatic moieties suggests possible interactions with neurotransmitter systems, making it a candidate for investigating novel treatments for conditions like Alzheimer's and Parkinson's diseases. This connection to central nervous system (CNS) drug development is a hot topic, as the global burden of neurodegenerative disorders continues to rise.

From a technical perspective, the Boc protection group in CAS 2228129-28-8 offers advantages in synthetic chemistry, such as ease of deprotection under mild acidic conditions. This feature is particularly valuable in solid-phase peptide synthesis (SPPS), a widely used technique in modern laboratories. The compound's compatibility with automated synthesizers further enhances its appeal, aligning with the industry's shift toward high-throughput screening and combinatorial chemistry.

Quality control and analytical characterization of 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid are critical for its successful application. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are essential for meeting the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production.

In summary, 2-amino-3-(2-{(tert-butoxy)carbonylamino}-5-methoxyphenyl)-3-methylbutanoic acid (CAS No. 2228129-28-8) represents a versatile and promising compound in contemporary chemical and pharmaceutical research. Its unique structural features, combined with its potential applications in drug discovery, peptide synthesis, and neurodegenerative disease studies, make it a subject of ongoing investigation. As the scientific community continues to explore innovative solutions for global health challenges, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.